Cas no 122509-74-4 (6-chloro-5-iodo-1H-Indole)

• Product Name: 6-chloro-5-iodo-1H-Indole
• CAS No: 122509-74-4
• MF: C₈H₅ClIN
• MW: 277.489473104477
• MDL: MFCD16875986
• CID: 2130893
• PubChem ID: 10492803
• Update Time: 2025-06-08

6-chloro-5-iodo-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-iodo-1H-Indole
• 6-CHLORO-5-IODOINDOLE
• ZB0404
• 122509-74-4
• SB15183
• DB-359477
• CS-0360997
• SCHEMBL8527499
• DTXSID301312093

• MDL： MFCD16875986
• Inchi： 1S/C8H5ClIN/c9-6-4-8-5(1-2-11-8)3-7(6)10/h1-4,11H
• InChI Key： KHJBSNUBUOHZAG-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)C=CN2)Cl

Computed Properties

• Exact Mass: 276.91552g/mol
• Monoisotopic Mass: 276.91552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-chloro-5-iodo-1H-Indole

Introduction to 6-chloro-5-iodo-1H-Indole (CAS No: 122509-74-4) and Its Significance in Modern Chemical Biology

6-chloro-5-iodo-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 122509-74-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole core substituted with chloro and iodo groups, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel bioactive agents.

The indole moiety is a prominent structural feature in many biologically active compounds, including pharmaceuticals and natural products. Its aromatic system provides a stable framework that can be modified to enhance binding affinity and selectivity towards biological targets. In particular, the presence of halogen atoms such as chlorine and iodine introduces additional reactivity, enabling diverse functionalization strategies that are crucial for drug discovery.

The specific arrangement of chloro and iodo substituents in 6-chloro-5-iodo-1H-indole contributes to its versatility as a building block in medicinal chemistry. The electron-withdrawing nature of the chloro group can modulate electronic properties, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions. These attributes have made this compound a focal point in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

Recent advancements in synthetic methodologies have further enhanced the utility of 6-chloro-5-iodo-1H-indole. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling, have enabled efficient construction of complex indole derivatives. These techniques have been leveraged to develop novel compounds with improved pharmacokinetic profiles and reduced toxicity, aligning with current trends in drug development.

In the realm of oncology, 6-chloro-5-iodo-1H-indole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that certain analogs exhibit potent activity against tyrosine kinases, which are critical mediators of signal transduction in malignant cells. The halogenated indole scaffold allows for fine-tuning of binding interactions, leading to high-affinity ligands that disrupt aberrant signaling pathways.

The compound's potential extends beyond oncology; it has also been explored in the development of antimicrobial agents. Emerging research indicates that modifications to the indole core can yield molecules with broad-spectrum activity against resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

Furthermore, 6-chloro-5-iodo-1H-indole has been utilized in the synthesis of probes for biochemical assays. Its structural features facilitate the development of fluorescent or luminescent derivatives that can be employed to study protein-protein interactions and metabolic pathways. Such tools are indispensable for elucidating complex biological mechanisms at the molecular level.

The synthesis of 6-chloro-5-iodo-1H-indole itself presents an interesting challenge due to the need to introduce both chloro and iodo substituents at specific positions on the indole ring. Traditional methods often involve multi-step sequences involving halogenation and protection-deprotection strategies. However, recent innovations have streamlined these processes, making it more feasible to access this compound on a scalable basis.

One notable approach involves the use of directed halogenation techniques, where metal catalysts or organometallic reagents selectively introduce halogens at desired positions. These methods not only improve efficiency but also minimize unwanted side reactions, ensuring high yields of pure product. Such advancements are crucial for facilitating further derivatization and application-focused research.

The growing interest in 6-chloro-5-iodo-1H-indole is reflected in its increasing adoption by academic and industrial research groups worldwide. Collaborative efforts have led to a repository of synthetic protocols and biological evaluations, fostering innovation across multiple disciplines. This collaborative spirit underscores the compound's importance as a versatile tool in chemical biology.

Looking ahead, the future prospects for 6-chloro-5-iodo-1H-indole appear promising, with ongoing research exploring its potential in areas such as neurodegenerative diseases and inflammatory disorders. The ability to modify its structure while retaining biological activity offers a pathway to discover next-generation therapeutics that address unmet medical needs.

In conclusion, 6-chloro-5-iodo-1H-indole (CAS No: 122509-74-4) represents a cornerstone compound in modern chemical biology. Its unique structural features and reactivity make it an invaluable asset for drug discovery efforts across various therapeutic domains. As synthetic methodologies continue to evolve, so too will the applications and significance of this remarkable molecule.